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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-hexylphenyl)ethanone, a substituted aromatic ketone, is a compound of interest in
various fields of chemical research and development. Its molecular structure, featuring a hexyl-
substituted phenyl ring attached to an ethanone group, imparts specific physicochemical
characteristics that are crucial for its application and handling. This technical guide provides a
focused overview of the key physical properties of 1-(4-hexylphenyl)ethanone, specifically its
melting and boiling points, supported by detailed experimental methodologies for their
determination.

Core Physical Properties

The physical state of a compound is fundamental to its application, dictating storage, handling,
and reaction conditions. 1-(4-hexylphenyl)ethanone is a liquid at standard room temperature.
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The following table summarizes the available quantitative data for the key physical properties
of 1-(4-hexylphenyl)ethanone.

Physical Property Value Conditions
Melting Point No data available

Boiling Point 132-135 °C at 2 mmHg[1][2]
172 °C at 18 mmHg|[3]

Experimental Protocols

The determination of melting and boiling points is a fundamental procedure in the
characterization of a chemical substance. The following sections detail the standard
experimental protocols for these measurements.

Melting Point Determination

While a specific melting point for 1-(4-hexylphenyl)ethanone is not readily available in the
cited literature, the standard method for its determination would involve the use of a melting
point apparatus.

Methodology:

o Sample Preparation: A small, finely powdered sample of the solidified compound (if cooled
below its melting point) is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting
point apparatus, such as a Mel-Temp or similar digital device.

e Heating and Observation: The sample is heated at a controlled rate. A rapid heating rate can
be used for an initial approximate determination, followed by a slower rate (1-2 °C per
minute) near the expected melting point for an accurate measurement.

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample has melted. For a pure
compound, this range is typically narrow.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1266181?utm_src=pdf-body
https://aksci.com/item_detail.php?cat=Y8913
https://store.p212121.com/4-n-hexylacetophenone/
https://www.myskinrecipes.com/shop/en/liquid-crystal-intermediates/60984--4-hexylacetophenone.html
https://www.benchchem.com/product/b1266181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like 1-(4-hexylphenyl)ethanone, which may have relatively high
boiling points at atmospheric pressure, determination under reduced pressure is a common
and preferred practice to prevent decomposition.

Methodology (Reduced Pressure):

o Apparatus Setup: A small quantity of 1-(4-hexylphenyl)ethanone is placed in a distillation
flask. A capillary tube, sealed at one end, is inverted and placed in the flask with the open
end below the liquid surface. The flask is connected to a vacuum source and a manometer to
measure the pressure. A thermometer is positioned with the bulb just below the level of the
side arm of the distillation apparatus.

o Heating: The flask is gently heated in a suitable bath (e.g., an oil bath).

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is continued until a steady stream of bubbles is observed.

o Cooling and Data Recording: The heat source is then removed, and the liquid is allowed to
cool slowly. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube. This temperature and the corresponding pressure are recorded.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the determination of the
physical properties of a chemical compound like 1-(4-hexylphenyl)ethanone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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